Cas no 1189987-27-6 (methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate)

• Product Name: methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate
• CAS No: 1189987-27-6
• MF: C₂₀H₁₇BrN₂O₄
• MW: 429.263984441757
• CID: 5391511
• Update Time: 2025-06-10

methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[2-(4-bromoanilino)-2-oxoethoxy]-6-methylquinoline-2-carboxylate
• methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate

• Inchi： 1S/C20H17BrN2O4/c1-12-3-8-16-15(9-12)18(10-17(23-16)20(25)26-2)27-11-19(24)22-14-6-4-13(21)5-7-14/h3-10H,11H2,1-2H3,(H,22,24)
• InChI Key： GYNWCVRNNLIQEB-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(C)C=C2)=C(OCC(NC2=CC=C(Br)C=C2)=O)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate

Methyl 4-{[(4-Bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate (CAS No. 1189987-27-6): A Comprehensive Overview

Methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate (CAS No. 1189987-27-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of quinoline and features a unique combination of functional groups that contribute to its potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis, biological activities, and recent research developments surrounding this compound.

The chemical structure of methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate is characterized by a quinoline core, a bromophenyl carbamoyl group, and a methoxycarbonyl moiety. The quinoline scaffold is a well-known privileged structure in medicinal chemistry, known for its diverse biological activities, including antimalarial, anticancer, and anti-inflammatory properties. The presence of the bromophenyl carbamoyl group adds to the compound's complexity and may influence its pharmacological profile.

The synthesis of methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate typically involves several steps, including the formation of the quinoline core and the subsequent introduction of the functional groups. One common approach involves the condensation of an appropriate amine with a bromophenyl isocyanate to form the carbamoyl group, followed by the esterification of the resulting intermediate with methanol. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

Recent studies have explored the biological activities of methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate. One notable area of research is its potential as an anticancer agent. In vitro studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Additionally, methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate has been investigated for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease are characterized by chronic inflammation and tissue damage. Preclinical studies have demonstrated that this compound can effectively reduce inflammation by modulating the production of pro-inflammatory cytokines and chemokines.

The pharmacokinetic properties of methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate are also an important consideration for its potential therapeutic applications. Studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring its effectiveness in vivo. However, further research is needed to optimize these properties for clinical use.

In conclusion, methyl 4-{[(4-bromophenyl)carbamoyl]methoxy}-6-methylquinoline-2-carboxylate (CAS No. 1189987-27-6) is a promising compound with potential applications in various therapeutic areas. Its unique chemical structure and biological activities make it an attractive candidate for further investigation in medicinal chemistry and pharmaceutical research. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacological properties, this compound holds significant promise for future drug development.